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While data on DCLK1-IN-4 is unavailable, the table below summarizes the primary classes of DCLK1-

targeting tools identified in recent scientific literature, which may provide useful reference points for your

research.

Targeting
Modality

Example /
Identifier

Key Characteristics /
Mechanism

Reported Applications /
Findings

Small-Molecule
Kinase Inhibitors

DCLK1-IN-

1 [1]

Selective, ATP-competitive

inhibitor; used with
complementary G532A

resistance mutation [1].

Phenocopied kinase-dead

mutants; reduced cancer cell
proliferation, invasion, spheroid

growth [1].

Monoclonal
Antibodies

CBT-15 [2]

[3]

Targets a unique extracellular

non-kinase binding domain
(NKEBD) on specific DCLK1

isoforms [2] [3].

Reduced PDAC tumor growth;

disrupted tumor-stromal
interactions [2] [3].

D-Peptides D-peptide 1

[3]

Novel peptide targeting the

NKEBD; modulates protein-
protein interactions (e.g., with

gelsolin) [3].

Suppressed PDAC cell

proliferation and tumor growth
in xenograft models via non-

tumoricidal mechanisms [3].

Gene Silencing siRNA /

shRNA [4]
[5]

RNA interference to knock down

DCLK1 expression.

Reduced cell proliferation,

migration, invasion; impaired
invadopodia function and MMP

secretion [4] [5].
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Mechanism
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CRISPR/Cas9 N/A [6] Used for specific ablation of

DCLK1 long isoforms (DCLK1-L)
[6].

Attenuated cancer malignancy

in vitro and in vivo [6].

Experimental Workflows for DCLK1 Inhibitor Validation

For researchers working on DCLK1 inhibitors, the following workflow outlines common experimental steps

for validating compound activity and function, synthesized from the methodologies in the search results.
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DCLK1 Inhibitor Investigation

In Vitro Biochemical & Cellular Validation

Target Engagement Assays
(e.g., Cellular Thermal Shift Assay)

Kinase-Dead Mutant
(D511N, D533N) Control

Phenotypic Screening
(Proliferation, Colony Formation)

In Vitro Functional Characterization

Invasion & Migration Assays
(Transwell, Wound Healing)

Stemness Properties
(Spheroid Formation Assay)

Downstream Signaling Analysis
(Western Blot, Proteomics)

In Vivo & Mechanistic Studies

Xenograft Tumor Models Mechanism of Action
(e.g., Proteomics, Protein Interaction)
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How to Locate Information on DCLK1-IN-4

To find the specific information you require, I suggest the following steps:

Search specialized databases: Probe chemical vendor catalogs (e.g., MedChemExpress,

Selleckchem, Tocris), patent databases (e.g., USPTO, Google Patents), and chemical literature
databases (e.g., SciFinder-n, Reaxys) using the exact identifier "DCLK1-IN-4".

Review citing literature: If you have a foundational paper that first mentions DCLK1-IN-4, use
platforms like Google Scholar or Connected Papers to find subsequent studies that have cited it and

may contain detailed application notes.
Consult preprint servers: Check repositories like bioRxiv for pre-prints, as new inhibitor data is often

shared there before formal journal publication.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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